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Abstract: Heptyl undecylenate, a naturally derived light emollient, is gaining significant traction

in the formulation of broad-spectrum sunscreens. Its primary function extends beyond sensory

enhancement to potentially boosting the Sun Protection Factor (SPF) and improving the overall

performance of sunscreen products. This document provides detailed application notes,

experimental protocols, and efficacy data related to the use of heptyl undecylenate in

sunscreen formulations.

Introduction
Heptyl undecylenate is the ester of heptyl alcohol and undecylenic acid, derived from castor

oil. It is a colorless, odorless, and lightweight fluid that serves as a natural and sustainable

alternative to silicones (e.g., cyclomethicone) and mineral oils in cosmetic formulations.[1] In

sunscreens, its principal roles include acting as an emollient to improve skin feel, a solvent for

organic UV filters, and potentially as an SPF booster.[1] Its non-greasy, fast-absorbing nature

makes it an ideal candidate for elegant and aesthetically pleasing sunscreen formulations that

encourage consumer compliance.

Key Applications in Sunscreen Formulations
Sensory Profile Enhancement: Heptyl undecylenate is primarily utilized to improve the

tactile properties of sunscreen formulations. It imparts a light, dry, and powdery after-feel,
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reducing the greasiness and tackiness often associated with high concentrations of organic

and inorganic UV filters.[1]

Solubilization of Organic UV Filters: Effective solubilization of crystalline UV filters, such as

Avobenzone and Oxybenzone, is crucial for achieving high SPF values and ensuring uniform

film formation on the skin. Heptyl undecylenate has been shown to be a good solvent for

several commonly used organic UV filters, which can contribute to an increase in the overall

SPF of the formulation.[1]

SPF Boosting: By improving the solubility and dispersion of UV filters, heptyl undecylenate
can enhance their efficacy, leading to a higher SPF. This "booster" effect allows formulators

to potentially reduce the concentration of UV filters required to achieve a target SPF, which

can lead to improved aesthetics and reduced potential for irritation. While the SPF boosting

potential of heptyl undecylenate is noted, specific quantitative data from peer-reviewed

literature is limited. One study indicated that control sunscreen formulas containing heptyl
undecylenate exhibited a higher in-vitro SPF for three organic liquid UV filters compared to

the UV filters alone.

Efficacy Data
While extensive peer-reviewed studies with specific quantitative data on heptyl
undecylenate's direct SPF boosting and photostabilizing effects are not readily available in the

public domain, the following tables present illustrative data based on its known properties as a

solvent for UV filters and its role as an emollient.

Table 1: Illustrative In Vitro SPF Boosting Effect of Heptyl Undecylenate
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Formulation ID
UV Filter
Combination

Emollient (5% w/w)
In Vitro SPF (Mean
± SD)

F1 (Control)

Avobenzone (3%),

Octisalate (5%),

Octocrylene (7%)

Caprylic/Capric

Triglyceride
32 ± 1.5

F2 (Test)

Avobenzone (3%),

Octisalate (5%),

Octocrylene (7%)

Heptyl Undecylenate 38 ± 1.8

F3 (Control)

Homosalate (10%),

Octisalate (5%),

Avobenzone (3%)

C12-15 Alkyl

Benzoate
45 ± 2.1

F4 (Test)

Homosalate (10%),

Octisalate (5%),

Avobenzone (3%)

Heptyl Undecylenate 52 ± 2.5

Note: The data presented in this table is illustrative and intended to demonstrate the potential

SPF boosting effect of heptyl undecylenate based on its solvent properties. Actual results

may vary depending on the complete formulation.

Table 2: Illustrative Photostability of Avobenzone in the Presence of Heptyl Undecylenate

Formulation ID UV Filter
Emollient (10%
w/w)

% Avobenzone
Remaining after UV
Exposure (20
J/cm²)

P1 (Control) Avobenzone (3%)
C12-15 Alkyl

Benzoate
75%

P2 (Test) Avobenzone (3%) Heptyl Undecylenate 80%

Note: This data is hypothetical and illustrates a potential modest improvement in photostability.

The actual impact of an emollient on photostability is complex and depends on the entire

formulation.
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Table 3: Illustrative Sensory Panel Evaluation of Sunscreen Formulations

Sensory Attribute (Scale 1-
10)

Formulation S1 (Control
with Silicone)

Formulation S2 (with
Heptyl Undecylenate)

Greasiness 6.5 ± 1.2 3.2 ± 0.8

Spreadability 8.1 ± 0.9 8.5 ± 0.7

Absorption Speed 7.2 ± 1.1 8.9 ± 0.6

Tackiness 5.8 ± 1.0 2.5 ± 0.5

Overall Feel 7.0 ± 1.3 8.8 ± 0.8

Note: This table presents hypothetical sensory panel data to illustrate the expected sensory

benefits of replacing a traditional silicone with heptyl undecylenate.

Experimental Protocols
In Vitro SPF Determination Protocol
This protocol is based on the principles of ISO 24443 and is suitable for screening the SPF of

sunscreen formulations.

4.1.1. Materials and Equipment:

UV-Vis Spectrophotometer with an integrating sphere

Solar simulator with a controlled UV output

Polymethylmethacrylate (PMMA) plates (roughened)

Positive displacement pipette or syringe

Gloved finger or automated spreading device

Analytical balance

4.1.2. Procedure:
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Sample Preparation: Accurately weigh the sunscreen formulation.

Application: Apply the sunscreen evenly to the roughened surface of a PMMA plate at a

concentration of 1.3 mg/cm².

Spreading: Spread the product uniformly across the plate using a gloved finger or an

automated device, applying consistent pressure.

Drying: Allow the sunscreen film to dry for 15-30 minutes at a controlled temperature (e.g.,

35°C).

Initial Absorbance Measurement: Place the PMMA plate in the spectrophotometer and

measure the initial absorbance spectrum from 290 nm to 400 nm.

UV Irradiation: Expose the plate to a controlled dose of UV radiation from the solar simulator.

Final Absorbance Measurement: After irradiation, remeasure the absorbance spectrum of the

sunscreen film.

SPF Calculation: The in vitro SPF is calculated from the absorbance data using a

standardized equation that takes into account the erythemal action spectrum and the solar

spectral irradiance.

Photostability Testing Protocol
This protocol assesses the ability of a sunscreen formulation to maintain its UV protection after

exposure to UV radiation.

4.2.1. Materials and Equipment:

Same as for In Vitro SPF Determination

HPLC system (for chemical analysis of UV filters)

4.2.2. Procedure:

Follow steps 1-7 of the In Vitro SPF Determination Protocol.
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Data Analysis (Spectrophotometric): Compare the pre- and post-irradiation absorbance

spectra. A significant decrease in absorbance indicates photodegradation. The percentage of

photostability can be calculated based on the change in the area under the absorbance

curve.

Data Analysis (HPLC - for specific UV filter degradation):

Extraction: After irradiation, extract the sunscreen from the PMMA plate using a suitable

solvent (e.g., methanol, acetonitrile).

Analysis: Analyze the extract using a validated HPLC method to quantify the concentration

of the specific UV filter(s) of interest.

Calculation: Compare the concentration of the UV filter in the irradiated sample to that of a

non-irradiated control to determine the percentage of degradation.

Sensory Panel Evaluation Protocol
This protocol outlines a method for assessing the sensory attributes of sunscreen formulations.

4.3.1. Panelists:

Recruit a panel of 20-30 trained or consumer panelists.

4.3.2. Procedure:

Sample Blinding: Code the sunscreen samples to prevent bias.

Application: Provide panelists with a standardized amount of each sunscreen to apply to a

designated area of their skin (e.g., forearm).

Evaluation: Instruct panelists to evaluate specific sensory attributes at defined time points

(e.g., during application, 1 minute after, 10 minutes after). Key attributes for sunscreens

include:

Appearance: Gloss, whitening

Pick-up: Firmness, integrity of shape
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Rub-out: Spreadability, slip

After-feel: Greasiness, tackiness, stickiness, smoothness, oiliness

Scoring: Use a labeled magnitude scale (e.g., 1 to 10) for each attribute.

Data Analysis: Analyze the data statistically to determine significant differences between

formulations.
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Caption: Workflow for In Vitro SPF Testing.
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Caption: UV Filter Photostability Pathway.

Conclusion
Heptyl undecylenate is a versatile and valuable ingredient in the formulation of modern,

broad-spectrum sunscreens. Its primary and well-documented benefit lies in the significant

improvement of the sensory profile of formulations, leading to a more positive user experience.

While its role as a solvent for organic UV filters suggests a potential for SPF boosting and

improved photostability, more direct and quantitative research is needed to fully substantiate

these effects. The provided protocols offer a framework for researchers and formulators to

systematically evaluate the efficacy of heptyl undecylenate and other emollients in their

sunscreen development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. WO1998023254A1 - High spf sunscreen formulations - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Application and Efficacy of Heptyl Undecylenate in
Broad-Spectrum Sunscreen Formulations]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1585473?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585473?utm_src=pdf-body
https://www.benchchem.com/product/b1585473?utm_src=pdf-body
https://www.benchchem.com/product/b1585473?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/WO1998023254A1/ko
https://patents.google.com/patent/WO1998023254A1/ko
https://www.benchchem.com/product/b1585473#application-and-efficacy-of-heptyl-undecylenate-in-broad-spectrum-sunscreen-formulations
https://www.benchchem.com/product/b1585473#application-and-efficacy-of-heptyl-undecylenate-in-broad-spectrum-sunscreen-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1585473#application-and-efficacy-of-heptyl-
undecylenate-in-broad-spectrum-sunscreen-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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